![molecular formula C19H20ClN3O B5779403 N'-(1-benzyl-4-piperidinylidene)-4-chlorobenzohydrazide](/img/structure/B5779403.png)
N'-(1-benzyl-4-piperidinylidene)-4-chlorobenzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(1-benzyl-4-piperidinylidene)-4-chlorobenzohydrazide, also known as Boc-Pip-Cl-Hydrazone, is a chemical compound that has gained attention in scientific research due to its potential applications in drug discovery.
Mechanism of Action
N'-(1-benzyl-4-piperidinylidene)-4-chlorobenzohydrazideydrazone is believed to exert its therapeutic effects through the inhibition of specific enzymes or proteins involved in disease processes. For example, it has been shown to inhibit the activity of histone deacetylase enzymes, which are involved in the regulation of gene expression and have been implicated in cancer and neurodegenerative diseases.
Biochemical and Physiological Effects:
N'-(1-benzyl-4-piperidinylidene)-4-chlorobenzohydrazideydrazone has been shown to have a range of biochemical and physiological effects, depending on the specific disease model or cell type studied. These effects include inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression.
Advantages and Limitations for Lab Experiments
One advantage of N'-(1-benzyl-4-piperidinylidene)-4-chlorobenzohydrazideydrazone is its relatively simple synthesis method and high purity yield. However, limitations include its low solubility in aqueous solutions and potential toxicity at higher concentrations.
Future Directions
There are many potential future directions for research on N'-(1-benzyl-4-piperidinylidene)-4-chlorobenzohydrazideydrazone. These include further investigation of its mechanisms of action, optimization of its pharmacological properties, and exploration of its potential as a therapeutic agent for a wider range of diseases. Additionally, N'-(1-benzyl-4-piperidinylidene)-4-chlorobenzohydrazideydrazone could be used as a starting point for the development of novel compounds with improved efficacy and safety profiles.
Synthesis Methods
N'-(1-benzyl-4-piperidinylidene)-4-chlorobenzohydrazideydrazone can be synthesized by the reaction of 4-chlorobenzohydrazide with benzylpiperidine-4-carboxylate in the presence of a base, such as triethylamine. The resulting product can be purified by recrystallization to obtain a white solid with a melting point of 199-201°C.
Scientific Research Applications
N'-(1-benzyl-4-piperidinylidene)-4-chlorobenzohydrazideydrazone has been studied for its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. It has been shown to have inhibitory effects on the growth of cancer cells and to protect against neurotoxicity in Alzheimer's disease models.
properties
IUPAC Name |
N-[(1-benzylpiperidin-4-ylidene)amino]-4-chlorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN3O/c20-17-8-6-16(7-9-17)19(24)22-21-18-10-12-23(13-11-18)14-15-4-2-1-3-5-15/h1-9H,10-14H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHYXILUHOPHKOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=NNC(=O)C2=CC=C(C=C2)Cl)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.